Cas no 90327-13-2 (Benzoic acid, 2-methyl-, 2-ethoxyethyl ester)
90327-13-2 structure
Product Name:Benzoic acid, 2-methyl-, 2-ethoxyethyl ester
CAS No:90327-13-2
MF:C12H16O3
MW:208.253643989563
CID:789352
PubChem ID:23396138
Update Time:2025-04-19
Benzoic acid, 2-methyl-, 2-ethoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-methyl-, 2-ethoxyethyl ester
- 2-ethoxyethyl 2-methylbenzoate
- 90327-13-2
- 2-Methylbenzoic acid, 2-ethoxyethyl ester
- AKOS017088278
- HOUVPNDQGSDLHB-UHFFFAOYSA-N
- DTXSID90633588
-
- Inchi: 1S/C12H16O3/c1-3-14-8-9-15-12(13)11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3
- InChI Key: HOUVPNDQGSDLHB-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C)=O)CCOCC
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Benzoic acid, 2-methyl-, 2-ethoxyethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
90327-13-2 (Benzoic acid, 2-methyl-, 2-ethoxyethyl ester) Related Products
- 2528-16-7(Monobenzyl phthalate)
- 87-41-2(Phthalide)
- 19438-61-0(4-Methylphthalic anhydryde)
- 87-24-1(Ethyl 2-methylbenzoate)
- 89-71-4(Methyl o-toluate)
- 131-11-3(Dimethyl phthalate)
- 2282-84-0(Methyl 2,4,6-trimethylbenzoate)
- 117-82-8(Bis(2-methoxyethyl) phthalate)
- 552-30-7(Trimellitic Anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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